Cas no 1806960-87-1 (2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1806960-87-1
• MF: C₇H₂Cl₂F₂N₂O₂S
• MW: 287.070785045624
• CID: 4868773
• Update Time: 2025-10-19

2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H2Cl2F2N2O2S/c8-6-3(1-12)5(7(10)11)4(2-13-6)16(9,14)15/h2,7H
• InChI Key： LKHYBUAXGCRHCO-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC(=C(C#N)C=1C(F)F)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2

Additional information on 2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride

Introduction to 2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806960-87-1)

2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride, with the CAS number 1806960-87-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of a chloro group, a cyano group, a difluoromethyl group, and a sulfonyl chloride moiety, contribute to its remarkable reactivity and potential applications.

The sulfonyl chloride functional group in this compound is particularly noteworthy, as it serves as a versatile intermediate in organic synthesis. Sulfonyl chlorides are known for their ability to react with amines to form sulfonamides, which are crucial scaffolds in medicinal chemistry. The chloro and cyano substituents further enhance the compound's reactivity, making it a valuable building block for constructing more complex molecules. Additionally, the difluoromethyl group is often incorporated into drug candidates due to its ability to improve metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. For instance, studies have shown that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The 2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806960-87-1) is no exception and has been explored in various preclinical studies for its potential pharmacological effects.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its reactive sites to develop new scaffolds that mimic natural products or target specific enzymes involved in disease pathways. For example, the sulfonyl chloride moiety can be selectively introduced into a molecule to modulate its solubility or bioavailability. The chloro and cyano groups provide additional handles for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The difluoromethyl group is particularly interesting from a medicinal chemistry perspective. Its incorporation into drug candidates has been shown to enhance binding interactions with biological targets, often leading to improved efficacy and reduced side effects. This has led to numerous patents and publications detailing the use of difluoromethyl-containing compounds in drug discovery. The 2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806960-87-1) exemplifies this trend by providing a ready-made platform for synthesizing difluoromethylated pyridines.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex pyridine derivatives from simpler precursors like 2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806960-87-1). These methods have not only improved the efficiency of synthesis but also opened up new avenues for drug discovery by allowing access to previously inaccessible molecular architectures.

The pharmaceutical industry has been particularly keen on exploring pyridine-based compounds due to their versatility and efficacy. Several drug candidates currently in clinical development feature pyridine moieties as key structural elements. The 2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806960-87-1) is well-positioned to contribute to this effort by serving as a versatile intermediate for constructing novel therapeutic agents.

In conclusion, 2-Chloro-3-cyano-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1806960-87-1) represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in the development of new medicines.